![molecular formula C24H18BrN3O2S B2710279 4-bromo-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide CAS No. 396720-24-4](/img/structure/B2710279.png)
4-bromo-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-bromo-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various research applications, including the study of biochemical and physiological effects, as well as the mechanism of action of certain molecules.
Scientific Research Applications
- Pyrazolines, including derivatives like our compound, have been studied for their antitumor properties. Researchers have explored their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction. The compound’s ability to interfere with cancer cell proliferation pathways makes it a promising candidate for further investigation in oncology .
- AchE is a crucial enzyme involved in neurotransmission. Our compound has been evaluated for its impact on AchE activity. Inhibition of AchE can lead to behavioral changes, impaired movement, and reduced survival in organisms. Investigating its neurotoxic potential provides insights into its safety profile .
- Oxidative stress contributes to various diseases. Pyrazolines, including our compound, have been assessed for their antioxidant activity. By scavenging free radicals and reducing oxidative damage, they may offer protective effects against cellular injury .
- Reports suggest that pyrazolines exhibit antibacterial and antifungal properties. Investigating the compound’s efficacy against specific pathogens could provide valuable information for drug development .
- Inflammation plays a role in many diseases. Researchers have explored pyrazolines as potential anti-inflammatory agents. Understanding their mechanisms of action and efficacy in modulating inflammatory pathways is essential .
- Beyond biological activities, 4-bromo-N-(2-(4-phenoxyphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide has been used as a starting material for synthesizing solid hexacoordinate complexes. These complexes have applications in materials science and coordination chemistry .
Antitumor Activity
Neurotoxicity and Acetylcholinesterase (AchE) Inhibition
Antioxidant Properties
Antibacterial and Antifungal Activities
Anti-Inflammatory Potential
Solid Hexacoordinate Complexes
Mechanism of Action
Target of Action
Related compounds such as pyrazoline derivatives have been reported to interact with enzymes like acetylcholinesterase (ache) in the cholinergic nervous system .
Mode of Action
It’s worth noting that similar compounds have been shown to reduce the activity of ache, affecting normal nerve pulses’ transmission and leading to behavioral changes .
Biochemical Pathways
Related compounds have been associated with the production of reactive oxygen species (ros) and oxidative stress .
Result of Action
Related compounds have been shown to cause a significant reduction in ache levels, leading to behavioral changes and body movement impairment .
properties
IUPAC Name |
4-bromo-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18BrN3O2S/c25-17-8-6-16(7-9-17)24(29)26-23-21-14-31-15-22(21)27-28(23)18-10-12-20(13-11-18)30-19-4-2-1-3-5-19/h1-13H,14-15H2,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXOVULZKRMTQSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)OC4=CC=CC=C4)NC(=O)C5=CC=C(C=C5)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.